1-Benzhydryl-3-((2-(furan-2-yl)pyridin-4-yl)methyl)urea

• IUPAC Name: 1-benzhydryl-3-[[2-(furan-2-yl)pyridin-4-yl]methyl]urea
• InChI: InChI=1S/C24H21N3O2/c28-24(26-17-18-13-14-25-21(16-18)22-12-7-15-29-22)27-23(19-8-3-1-4-9-19)20-10-5-2-6-11-20/h1-16,23H,17H2,(H2,26,27,28)
• InChI Key: OHFYSTCWVPVSQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)NCC3=CC(=NC=C3)C4=CC=CO4
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol

Description

1-Benzhydryl-3-((2-(furan-2-yl)pyridin-4-yl)methyl)urea is a compound that belongs to the class of ureas. It is also known as GSK-3 inhibitor VIII and CHIR-98014. This compound has gained significant attention in the scientific community due to its potential applications in scientific research. In

Scientific Research Applications

Chiral Resolution and Absolute Configuration Determination

The study by Nemoto et al. (2004) explored the chiral resolution and determination of absolute configuration of 2-alkanols using a cyclopenta[b]furan derivative. This research highlights the potential of related furan derivatives in stereochemical analyses, which could extend to compounds like "1-Benzhydryl-3-((2-(furan-2-yl)pyridin-4-yl)methyl)urea" for determining chiral purity and configuration through NMR and other spectroscopic methods (Nemoto et al., 2004).

Complexation and Hydrogen Bonding Studies

Ośmiałowski et al. (2013) conducted an in-depth study on the association of N-(pyridin-2-yl),N'-substituted ureas with benzoates and naphthyridines, analyzing the effects of substituents on hydrogen bonding and complex formation. This research provides insights into the interaction mechanisms of similar urea derivatives, potentially offering a foundation for using "this compound" in developing supramolecular structures or sensors (Ośmiałowski et al., 2013).

Novel Pyridine and Naphthyridine Derivatives Synthesis

Abdelrazek et al. (2010) explored the synthesis of novel pyridine and naphthyridine derivatives, showcasing methodologies that could be applicable to synthesizing and modifying compounds such as "this compound." Their work underscores the versatility of furan derivatives in synthesizing complex heterocyclic compounds, which could be pivotal in pharmaceutical and material science applications (Abdelrazek et al., 2010).

Urea Recognition and Supramolecular Chemistry

Research by Chetia and Iyer (2006) on the use of bis(benzimidazolyl)pyridine for urea recognition through hydrogen-bonded complexes points towards the potential application of similar compounds in chemical sensing and recognition. This suggests that "this compound" could be explored for its binding properties and applicability in designing novel receptors or sensors (Chetia & Iyer, 2006).